4,5-Dimethylazepan-4-ol hydrochloride

Specification

• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• IUPAC Name: 4,5-dimethylazepan-4-ol;hydrochloride
• Standard InChI: InChI=1S/C8H17NO.ClH/c1-7-3-5-9-6-4-8(7,2)10;/h7,9-10H,3-6H2,1-2H3;1H
• Standard InChI Key: DQBBVIZLIGXSDT-UHFFFAOYSA-N
• SMILES: CC1CCNCCC1(C)O.Cl
• Canonical SMILES: CC1CCNCCC1(C)O.Cl

Introduction

4,5-Dimethylazepan-4-ol hydrochloride is a chemical compound with the molecular formula C₈H₁₈ClNO and a molecular weight of 179.69 g/mol. It typically appears as a white crystalline solid and is soluble in water. This compound is of interest in medicinal chemistry due to its potential interactions with biological targets, particularly within the central nervous system.

Synthesis of 4,5-Dimethylazepan-4-ol Hydrochloride

The synthesis of 4,5-dimethylazepan-4-ol hydrochloride involves the cyclization of appropriate precursors containing both amine and alcohol functionalities. While specific literature detailing its synthesis is limited, general approaches involve controlling parameters such as temperature, pressure, and reaction time to optimize yield and purity.

Research Findings and Future Directions

While detailed pharmacological studies are needed to elucidate the precise mechanism of action of 4,5-dimethylazepan-4-ol hydrochloride, its azepane scaffold makes it a promising candidate for developing pharmacologically active compounds. Computational modeling or X-ray crystallography could provide insights into its three-dimensional structure, which is crucial for understanding its biological interactions.